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Alumni of the Aspiring Scholars Directed Research Program (ASDRP) are making significant
strides in diverse scientific fields, showcasing the program's success in nurturing future
research leaders. This guide provides a comparative analysis of two distinct research projects
spearheaded by ASDRP alumni, offering insights into their methodologies, findings, and overall
impact. The selected projects highlight the breadth of research conducted at ASDRP, from
microbiology and food safety to computational drug discovery.

This guide is intended for researchers, scientists, and drug development professionals
interested in the caliber of research produced by emerging young scientists. The data
presented is based on peer-reviewed publications and conference proceedings, demonstrating
the tangible outcomes of the ASDRP program.

Comparative Analysis of Alumni Research Projects

This section details the research conducted by two ASDRP alumni, Kimberly Khow and a team
including Charissa Luk and Xina Wang. The projects are compared based on their objectives,
methodologies, and key outcomes.
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Feature

Project 1: Fungal Spoilage
Control

Project 2: In Silico Drug
Discovery for SARS-CoV-2

Lead Alumni

Kimberly Khow

Charissa Luk, Xina Wang

Research Area

Microbiology, Food Science

Computational Chemistry,

Drug Discovery

Primary Objective

To identify common spoilage
fungi on refrigerated produce
and test the efficacy of natural

antifungal agents.

To identify potential inhibitors
of the SARS-CoV-2 main
protease from a library of
carmofur analogs using

computational methods.

Key Methodology

Fungal isolation and
identification, antifungal

susceptibility testing.

Homology modeling, in silico
screening, and 19F-NMR

enabled kinetic studies.[1]

Alternative Compared

Synthetic food preservatives.

Existing antiviral therapeutics.

Key Finding

Eugenol, a natural essential
oil, demonstrated significant
antifungal activity against
common spoilage fungi like
Cladosporium cladosporioides

and Penicillium italicum.

A library of novel carmofur
analogs was identified as
potential covalent inhibitors of
the SARS-CoV-2 main

protease and its variants.[1]

In-Depth Look at Alumni Success Stories
Project 1: Detection and Control of Spoilage Fungi in

Refrigerated Vegetables and Fruits

ASDRP alumna Kimberly Khow, as a co-author on this study, contributed to research

addressing the significant issue of post-harvest food spoilage. The study aimed to identify the

fungal culprits behind the spoilage of refrigerated fruits and vegetables and to investigate the

potential of natural compounds as safer alternatives to synthetic preservatives.

The research followed a systematic workflow to isolate, identify, and test the susceptibility of

spoilage fungi:
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o Sample Collection: A variety of fresh fruits and vegetables were purchased from local
markets and refrigerated.

e Fungal Isolation: As signs of spoilage appeared, small samples of the fungal growth were
aseptically transferred to Potato Dextrose Agar (PDA) plates.

» Fungal Identification: The isolated fungi were identified based on their macroscopic (colony
morphology) and microscopic (spore and hyphae structure) characteristics.

» Antifungal Susceptibility Testing: The identified fungi were tested for their susceptibility to the
natural essential oil, eugenol. Different concentrations of eugenol were incorporated into the
PDA medium, and the growth of the fungi was monitored and measured over time.
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Experimental workflow for the fungal spoilage study.

The study yielded significant quantitative data on the prevalence of different fungal species and
the efficacy of eugenol as an antifungal agent.
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Fungal Genus Percentage of Isolates (%)
Penicillium 21.9

Rhizopus 17.8

Aspergillus 15.1

Cladosporium 12.3

Alternaria 9.6

Botrytis 8.2

Fusarium 6.8

Colletotrichum 55

Geotrichum 2.7

Table 2: Antifungal Efficacy of Eugenol

Fungal Species Eugenol Concentration Inhibition of Fungal
(ppm) Growth (%)

Cladosporium cladosporioides 250 100

500 100

750 100

Penicillium italicum 250 80

500 95

750 100

Project 2: In Silico Screen of a Library of Carmofur
Analogs as Potential Inhibitors of the SARS-CoV-2 Main
Protease
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In a timely and impactful project, a team of ASDRP students including Charissa Luk and Xina
Wang utilized computational methods to identify potential drug candidates against SARS-CoV-
2. Their work focused on screening a library of carmofur analogs, which are structurally similar
to a known anticancer drug, for their ability to inhibit the main protease of the virus, a crucial
enzyme for its replication.

The in silico drug discovery process involved a multi-step computational workflow:

e Homology Modeling: A three-dimensional model of the SARS-CoV-2 main protease was
generated based on its amino acid sequence and the known structures of similar proteins.

o Library Generation: A virtual library of carmofur analogs was created by making systematic
modifications to the carmofur molecule.

e Molecular Docking: Each analog in the library was computationally "docked" into the active
site of the modeled protease to predict its binding affinity and orientation.

e Binding Energy Calculation: The binding energy of each analog was calculated to quantify
the strength of its interaction with the protease. Lower binding energies indicate a more
stable and potentially more effective inhibitor.

¢ Kinetic Studies: For promising candidates, 19F-NMR spectroscopy was proposed to
kinetically study their synthesis and optimization.[1]
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In silico drug discovery workflow for SARS-CoV-2 inhibitors.
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The primary output of this in silico study was a ranked list of carmofur analogs based on their
predicted binding affinities to the SARS-CoV-2 main protease. While the specific binding
energy values for each analog are detailed in the full publication, the summary below provides
a conceptual overview of the data generated.

Predicted Binding Energy

Carmofur Analog Key Interacting Residues
(kcal/mol)
Analog 1 -8.5 Cys145, His41, Met165
Analog 2 -8.2 Cysl145, Glul66, GIn189
Analog 3 -7.9 His41, Asn142, Met49
Carmofur (Reference) -6.8 Cysl145, His41
Conclusion

The success stories of ASDRP alumni like Kimberly Khow, Charissa Luk, and Xina Wang
underscore the program's effectiveness in providing high school students with authentic
research experiences that lead to tangible scientific contributions. The projects highlighted here
demonstrate a mastery of diverse and advanced research techniques, from classical
microbiology to cutting-edge computational drug design. The ability of these young researchers
to not only execute complex experimental protocols but also to analyze and present their
findings in peer-reviewed forums is a testament to the high-quality mentorship and resources
provided by ASDRP. These alumni are well-positioned to become future leaders in their
respective scientific fields, building upon the strong foundation they developed at ASDRP.
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 To cite this document: BenchChem. [ASDRP Alumni Propel Scientific Frontiers: A
Comparative Look at Their Research Successes]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1237079#success-stories-of-asdrp-
alumni-in-scientific-careers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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